Cas no 899759-71-8 (N-(3,4-dimethoxyphenyl)-2-{4-(naphthalen-1-yl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-{4-(naphthalen-1-yl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 899759-71-8
• MF: C₂₄H₂₁N₃O₄S
• MW: 447.506244421005
• CID: 5488043
• Update Time: 2025-05-25

N-(3,4-dimethoxyphenyl)-2-{4-(naphthalen-1-yl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[3,4-dihydro-4-(1-naphthalenyl)-3-oxo-2-pyrazinyl]thio]-N-(3,4-dimethoxyphenyl)-
• N-(3,4-dimethoxyphenyl)-2-{4-(naphthalen-1-yl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C24H21N3O4S/c1-30-20-11-10-17(14-21(20)31-2)26-22(28)15-32-23-24(29)27(13-12-25-23)19-9-5-7-16-6-3-4-8-18(16)19/h3-14H,15H2,1-2H3,(H,26,28)
• InChI Key： FOLYLBHHCDOYAT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1=NC=CN(C2=C3C(C=CC=C3)=CC=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(3,4-dimethoxyphenyl)-2-{4-(naphthalen-1-yl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

N-(3,4-Dimethoxyphenyl)-2-{4-(Naphthalen-1-yl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-(3,4-Dimethoxyphenyl)-2-{4-(Naphthalen-1-yl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}Acetamide, identified by the CAS number 899759-71-8, is a complex organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its intricate molecular structure, which includes a naphthalene moiety, a dihydropyrazine ring, and an acetamide group. The presence of these functional groups makes it a versatile molecule with diverse chemical properties.

The molecular structure of this compound is particularly interesting due to the combination of aromatic rings and heterocyclic systems. The naphthalene group contributes to the compound's stability and aromaticity, while the dihydropyrazine ring introduces a level of complexity that can be exploited in various chemical reactions. The acetamide group further enhances the compound's reactivity and solubility properties.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure allows for interactions with various biological targets, making it a promising candidate for developing new therapeutic agents. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in disease pathways. The CAS number 899759-71-8 has been referenced in several academic papers that discuss its role in medicinal chemistry.

In addition to its biological applications, this compound has also found use in materials science. Its aromaticity and structural rigidity make it suitable for applications in organic electronics. Scientists have investigated its ability to act as a semiconductor material in organic field-effect transistors (OFETs). The incorporation of the naphthalene and dihydropyrazine moieties into such devices has shown promising results in terms of charge transport properties.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that utilize coupling reactions and oxidation techniques to assemble the molecule's complex structure. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound is suitable for both research and industrial applications.

From an analytical perspective, this compound presents an interesting challenge due to its complex structure. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly used to characterize its molecular composition. The integration of these techniques has enabled researchers to confirm the compound's identity and purity accurately.

In conclusion, N-(3,4-Dimethoxyphenyl)-2-{4-(Naphthalen-1-yl)-3-Oxo-3,4-Dihydropyrazin-2-Ylsulfanyl}Acetamide (CAS number 899759-71-8) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique molecular structure and chemical properties make it a valuable tool in drug discovery, materials science, and analytical chemistry. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.